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Compound of Interest

Compound Name: Tris(4-aminophenyl)amine

Cat. No.: B013937 Get Quote

An In-Depth Technical Guide to Tris(4-
aminophenyl)amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

experimental protocols, and analytical methodologies associated with Tris(4-
aminophenyl)amine. The information is intended to support researchers and professionals in

the safe and effective handling and application of this compound in laboratory and development

settings.

Material Safety and Physical Properties
Tris(4-aminophenyl)amine is a yellow crystalline solid that serves as a versatile building block

in the synthesis of advanced materials, including covalent organic frameworks (COFs) and

polyimides. A thorough understanding of its material safety data sheet (MSDS) is crucial for

safe handling.

Hazard Identification and Safety Precautions
Tris(4-aminophenyl)amine is classified as a hazardous substance. It is crucial to adhere to

the following safety precautions:

Causes skin irritation.[1]
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Causes serious eye irritation.[1]

May cause respiratory irritation.[1][2]

Precautionary Statements:

Prevention: Wash hands and any exposed skin thoroughly after handling. Wear protective

gloves, clothing, eye, and face protection. Avoid breathing dust, fume, gas, mist, vapors, or

spray. Use only outdoors or in a well-ventilated area.[1]

Response:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][2]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[1][2]

Storage: Store in a well-ventilated place. Keep the container tightly closed.[1] Recommended

storage is in a cool, dark place, preferably under an inert gas atmosphere.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant.[1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Tris(4-
aminophenyl)amine.
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Property Value

CAS Number 5981-09-9

Molecular Formula C₁₈H₁₈N₄

Molecular Weight 290.36 g/mol

Appearance Yellow Crystalline Solid

Melting Point 230 °C

Boiling Point 571.3 °C at 760 mmHg

Density 1.276 g/cm³

Flash Point 294.1 °C

Solubility
Soluble in DMSO, DMF; Insoluble in methanol &

water

Data sourced from multiple references.

Experimental Protocols
Detailed experimental protocols are essential for the synthesis, purification, and application of

Tris(4-aminophenyl)amine.

Synthesis of Tris(4-aminophenyl)amine
A common method for synthesizing Tris(4-aminophenyl)amine involves a two-step process

starting from the reduction of a nitro-aromatic precursor.

Step 1: Synthesis of Tris(4-nitrophenyl)amine (TNPA)

A nucleophilic aromatic substitution reaction is carried out.

The reaction mixture is poured onto crushed ice upon completion.

A dilute HCl (1 M) solution is used to neutralize the reaction, leading to the precipitation of a

yellow to orange solid.
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The solid is filtered and washed with warm ethanol to yield Tris(4-nitrophenyl)amine (TNPA).

Step 2: Reduction of TNPA to Tris(4-aminophenyl)amine (TAPA)

Tris(4-nitrophenyl)amine (2.0 g, 5.3 mmol) is dissolved in 100 mL of dry distilled ethanol.

Palladium on activated charcoal (0.02 g) is added to the solution.

After one hour, hydrazine hydrate solution (7 mL, 175.0 mmol) is added slowly.

The mixture is refluxed for 48 hours.

After the reaction is complete, the palladium charcoal is removed by hot filtration.

Excess ethanol is removed under reduced pressure.

The resulting product is light gray crystals of Tris(4-aminophenyl)amine (TAPA), which are

then filtered, rinsed with distilled water, and dried.[4]

Synthesis of Tris(4-aminophenyl)amine-based Polyimide
(TP)

Tris(4-aminophenyl)amine (TAPA) (290 mg, 1.0 mmol) and pyromellitic dianhydride

(PMDA) (327 mg, 1.5 mmol) are mixed uniformly in an agate mortar.

The uniform mixture is placed in a porcelain crucible with a loosely covered lid.

The crucible is heated to 300 °C at a heating rate of 10 °C/min in a furnace for 4 hours.

The resulting solid is ground into a powder.[4]

Analytical Methodologies
A variety of analytical techniques are employed to characterize Tris(4-aminophenyl)amine
and materials derived from it.

Spectroscopic Analysis
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Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify functional groups. For

Tris(4-aminophenyl)amine, characteristic peaks are observed at approximately 3405 cm⁻¹

and 3330 cm⁻¹ (N-H stretching of primary amine), 1615 cm⁻¹ (C=C stretching), and 1500

cm⁻¹ (C-C bending of the aromatic ring).[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to

confirm the chemical structure. In ¹H NMR (DMSO-d₆), characteristic peaks for the aromatic

protons and the amine protons are observed.[1] Solid-state ¹³C NMR can also be used to

confirm the formation of polymers from TAPA.[4]

Thermal Analysis
Thermogravimetric Analysis (TGA): TGA is used to determine the thermal stability of

materials. For polyimides derived from Tris(4-aminophenyl)amine, decomposition typically

begins at temperatures above 450 °C under a nitrogen atmosphere.

X-ray Diffraction (XRD)
Powder X-ray Diffraction (PXRD): This technique is used to determine the crystallinity of

Tris(4-aminophenyl)amine and its derivatives, such as covalent organic frameworks.

Visualized Workflows and Pathways
The following diagrams illustrate key processes and relationships related to Tris(4-
aminophenyl)amine.
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Synthesis Workflow

Start Materials
(Nitro-aromatic precursors)

Step 1: Nucleophilic Aromatic Substitution
(Synthesis of TNPA)

Step 2: Reduction
(Synthesis of TAPA)

Tris(4-aminophenyl)amine (TAPA)

Click to download full resolution via product page

A simplified workflow for the synthesis of Tris(4-aminophenyl)amine.
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Safe Handling Protocol

Personal Protective Equipment (PPE)
- Gloves

- Goggles
- Lab Coat

Handling
- Use in well-ventilated area

- Avoid dust formation

Storage
- Cool, dry, dark place

- Inert atmosphere

Disposal
- Approved waste disposal plant

Click to download full resolution via product page

A logical flow diagram for the safe handling of Tris(4-aminophenyl)amine.

Analytical Characterization Workflow

Tris(4-aminophenyl)amine Sample

FTIR Spectroscopy
(Functional Groups)

NMR Spectroscopy
(Chemical Structure)

Thermal Analysis (TGA)
(Thermal Stability)

X-ray Diffraction (XRD)
(Crystallinity)

Click to download full resolution via product page

An overview of the analytical workflow for material characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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